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An In-depth Technical Guide on the Physical and Chemical Properties of Sulfuric Acid and Its

Salts

This guide provides a comprehensive overview of the core physical and chemical properties of

sulfuric acid and its prominent salts: sodium sulfate, potassium sulfate, calcium sulfate,

magnesium sulfate, and ammonium sulfate. The information is tailored for researchers,

scientists, and drug development professionals, with a focus on quantitative data, detailed

experimental methodologies, and visual representations of key processes.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of sulfuric acid and its salts are

summarized below. These properties are crucial for their application in various scientific and

industrial contexts.

Sulfuric Acid (H₂SO₄)
Sulfuric acid is a strong mineral acid with the formula H₂SO₄. It is a colorless, odorless, and

viscous liquid that is soluble in water.[1] Pure sulfuric acid does not occur naturally due to its

strong affinity for water vapor; it is hygroscopic and readily absorbs water from the air.[2]

Key Chemical Properties:

Acidity: As a strong acid, sulfuric acid dissociates in water in two steps, forming the bisulfate

anion (HSO₄⁻) and then the sulfate anion (SO₄²⁻).[2]
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Dehydrating Agent: Concentrated sulfuric acid is a powerful dehydrating agent, capable of

removing water from other chemical compounds.[2][3] This property is due to its strong

affinity for water, a highly exothermic hydration reaction.[2]

Oxidizing Agent: Concentrated sulfuric acid acts as a strong oxidizing agent, especially when

hot.[1][4] The sulfur atom in the +6 oxidation state can be reduced to lower oxidation states,

such as in SO₂.[5][6] This allows it to oxidize various metals and non-metals.[1][2]

Reactions with Metals: Dilute sulfuric acid reacts with many metals in a single displacement

reaction to produce hydrogen gas and the corresponding metal sulfate.[2][7] Concentrated

sulfuric acid, acting as an oxidizing agent, reacts with some metals to produce sulfur dioxide,

water, and the metal sulfate.[2]

Reactions with Salts: Sulfuric acid can displace weaker acids from their salts. For example, it

reacts with sodium chloride to produce hydrogen chloride gas and sodium bisulfate, and with

potassium nitrate to produce nitric acid.[2]

Sulfuric Acid Salts
The salts of sulfuric acid, known as sulfates, are ionic compounds containing the sulfate anion

(SO₄²⁻). They are typically white crystalline solids.

Table 1: Physical Properties of Sulfuric Acid and Its Common Salts
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Property
Sulfuric
Acid
(H₂SO₄)

Sodium
Sulfate
(Na₂SO₄)

Potassiu
m Sulfate
(K₂SO₄)

Calcium
Sulfate
(CaSO₄)

Magnesiu
m Sulfate
(MgSO₄)

Ammoniu
m Sulfate
((NH₄)₂SO
₄)

Molar

Mass (

g/mol )

98.079 142.04[8] 174.259[9] 136.14 120.366 132.14[10]

Appearanc

e

Colorless,

oily

liquid[1]

White

crystalline

solid[11]

[12]

White

solid[9]

Odorless,

white

powder[13]

[14]

White

crystalline

solid[15]

Colorless

crystals or

white

particles

Density

(g/cm³)
1.8302

2.664

(anhydrous

)[12]

2.66[9]

2.96

(anhydrous

)[13][16]

2.66 1.769[17]

Melting

Point (°C)
10

884

(anhydrous

)[8][11]

1,069[9]

1,460

(anhydrous

)[16]

1,124

(decompos

es)[18]

235-280

(decompos

es)[17]

Boiling

Point (°C)
337

1,429

(anhydrous

)[8][11]

1,689[9] - -
Decompos

es[17]

Solubility in

Water
Miscible

High,

unusual

curve[11]

[19]

Soluble[20]
Slightly

soluble[13]

Highly

soluble[15]

Highly

soluble[10]

[21]

Key Experimental Protocols
This section provides detailed methodologies for several key experiments involving sulfuric acid

and its salts.

Determination of Sulfuric Acid Concentration by
Titration with Sodium Hydroxide
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This protocol describes the determination of the concentration of a sulfuric acid solution using a

standardized sodium hydroxide solution.

Materials:

Sulfuric acid solution (unknown concentration)

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Phenolphthalein indicator solution[13][22]

Burette, pipette, conical flask, and retort stand

Procedure:

Rinse a burette with the standardized NaOH solution and then fill it, ensuring no air bubbles

are in the tip. Record the initial burette reading.[23]

Using a pipette, transfer a known volume (e.g., 25.00 mL) of the sulfuric acid solution into a

conical flask.[13][23]

Add 2-3 drops of phenolphthalein indicator to the sulfuric acid in the conical flask. The

solution should remain colorless.[13][22]

Place the conical flask on a white tile under the burette to easily observe the color change.

[23]

Slowly add the NaOH solution from the burette to the sulfuric acid while constantly swirling

the flask.[20]

Continue adding NaOH until the endpoint is reached, indicated by the first permanent faint

pink color change.[20][22]

Record the final burette reading. The volume of NaOH used is the difference between the

final and initial readings.

Repeat the titration at least two more times to obtain concordant results.
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Calculation: The concentration of sulfuric acid is calculated using the stoichiometry of the

reaction: H₂SO₄(aq) + 2NaOH(aq) → Na₂SO₄(aq) + 2H₂O(l)[5]

Synthesis of Sodium Sulfate
This protocol outlines the synthesis of sodium sulfate from the reaction of sodium chloride and

concentrated sulfuric acid.

Materials:

Sodium chloride (NaCl)

Concentrated sulfuric acid (H₂SO₄)

Reaction furnace or a heat-resistant reaction vessel

Cooling and crushing apparatus

Procedure:

Crush industrial-grade sodium chloride and ensure it is dry.[17]

In a reaction furnace, combine the sodium chloride and concentrated sulfuric acid. A

common weight ratio is 1 part sodium chloride to 0.7 parts concentrated sulfuric acid.[17]

Heat the mixture to a high temperature (e.g., 500-600 °C) and stir to ensure a complete

reaction. The reaction produces solid sodium sulfate and hydrogen chloride gas.[17]

Reaction: 2NaCl(s) + H₂SO₄(conc) → Na₂SO₄(s) + 2HCl(g)

After the reaction is complete (approximately 4 hours), carefully remove the solid sodium

sulfate from the furnace.[17]

Allow the sodium sulfate to cool to below 150 °C and then crush it to obtain the final product.

[17]

Gravimetric Determination of Sulfate
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This method determines the sulfate content in a soluble sample by precipitation as barium

sulfate.

Materials:

Soluble sulfate sample

Barium chloride (BaCl₂) solution (e.g., 5% w/v)[24]

Concentrated hydrochloric acid (HCl)[25]

Ashless filter paper[18]

Beakers, stirring rods, funnel, and muffle furnace

Procedure:

Accurately weigh a sample of the soluble sulfate and dissolve it in distilled water.[25]

Acidify the solution with a small amount of concentrated HCl and heat it to boiling.[18][24]

While stirring, slowly add a hot solution of barium chloride to the hot sulfate solution. This will

precipitate barium sulfate.[18][24]

Reaction: Ba²⁺(aq) + SO₄²⁻(aq) → BaSO₄(s)

Digest the precipitate by keeping the solution hot for about an hour to allow the crystals to

grow larger.[18]

Filter the hot solution through a pre-weighed ashless filter paper.[24]

Wash the precipitate with hot distilled water to remove any co-precipitated impurities.[18]

Carefully transfer the filter paper containing the precipitate to a crucible.

Dry and then ignite the crucible in a muffle furnace at a high temperature (e.g., 800 °C) to

burn off the filter paper and leave pure barium sulfate.[18]
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Cool the crucible in a desiccator and weigh it. Repeat the ignition and weighing until a

constant mass is obtained.

Calculation: The mass of sulfate in the original sample can be calculated from the mass of the

barium sulfate precipitate using the molar masses of SO₄²⁻ and BaSO₄.

Protein Precipitation Using Ammonium Sulfate
Ammonium sulfate is widely used to precipitate proteins from a solution, a process known as

"salting out".[26]

Materials:

Protein solution

Solid ammonium sulfate (analytical grade)[27]

Buffer solution (e.g., 50 mM HEPES or Tris)[27][28]

Centrifuge and centrifuge tubes

Procedure:

Measure the volume of the protein solution and cool it in an ice bath.[1]

Slowly add finely ground solid ammonium sulfate to the protein solution while gently stirring

to avoid foaming.[26][27] The amount of ammonium sulfate to add depends on the desired

final saturation percentage.

Continue stirring on ice for a period of time (e.g., 30 minutes to a few hours) to allow the

protein to precipitate.[28]

Centrifuge the mixture at a high speed (e.g., 10,000 x g) for a specified time (e.g., 10-20

minutes) to pellet the precipitated protein.[1][8]

Carefully decant the supernatant. The protein pellet can then be redissolved in a suitable

buffer for further purification steps.[8]
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Determination of Water of Crystallization in a Hydrated
Salt
This experiment determines the number of water molecules in a hydrated salt, such as

magnesium sulfate heptahydrate (MgSO₄·7H₂O).

Materials:

Hydrated salt (e.g., MgSO₄·7H₂O)

Crucible and lid

Bunsen burner, tripod, and pipeclay triangle

Desiccator and analytical balance

Procedure:

Heat a clean, empty crucible and lid to a constant mass to ensure they are dry.[9]

Accurately weigh the crucible and lid.

Add a known mass of the hydrated salt to the crucible and reweigh.[9]

Gently heat the crucible with the hydrated salt to drive off the water of crystallization.

Allow the crucible to cool in a desiccator and then reweigh it.

Repeat the heating, cooling, and weighing process until a constant mass is achieved,

indicating that all the water has been removed.

Calculation:

Calculate the mass of the anhydrous salt by subtracting the mass of the empty crucible and

lid from the final constant mass.

Calculate the mass of water lost by subtracting the mass of the anhydrous salt from the initial

mass of the hydrated salt.
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Convert the masses of the anhydrous salt and water to moles.

Determine the simplest whole-number ratio of moles of water to moles of the anhydrous salt

to find the value of 'x' in the formula Salt·xH₂O.

Visualizations of Key Processes
The following diagrams, created using the DOT language, illustrate important industrial and

laboratory processes involving sulfuric acid.

Stage 1: SO₂ Production & Purification

Stage 2: Catalytic Oxidation

Stage 3: H₂SO₄ Formation

Molten Sulfur (S)

Sulfur Burner

Air (O₂)

Impure SO₂ Gas
S + O₂ → SO₂

Purification Unit
(Dusting, Washing, Drying) Pure, Dry SO₂ Gas

Catalytic Converter
(V₂O₅ catalyst, 450°C, 1-2 atm)

2SO₂ + O₂ ⇌ 2SO₃

Air (O₂) Sulfur Trioxide (SO₃)

Absorption Tower

SO₃ + H₂SO₄ → H₂S₂O₇

Concentrated H₂SO₄

Oleum (H₂S₂O₇)

Dilution Tank

Water (H₂O)

Concentrated H₂SO₄ (98%)
H₂S₂O₇ + H₂O → 2H₂SO₄

Click to download full resolution via product page

Caption: The Contact Process for the industrial production of sulfuric acid.[2][11][12]
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Mechanism: Sulfuric Acid-Catalyzed Dehydration of Ethanol to Diethyl Ether

Ethanol (CH₃CH₂OH)
Protonated Ethanol

(CH₃CH₂OH₂⁺)

Protonation

H₂SO₄ (catalyst) Oxonium Ion IntermediateSN2 Attack

Water (H₂O)

Loss of H₂O

Ethanol (Nucleophile)

Diethyl Ether
(CH₃CH₂OCH₂CH₃)

Deprotonation

H₃O⁺

Click to download full resolution via product page

Caption: Reaction mechanism for the dehydration of ethanol to diethyl ether using sulfuric acid

as a catalyst.[4][15]
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Experimental Workflow: Titration of H₂SO₄ with NaOH
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Caption: A typical experimental workflow for determining the concentration of sulfuric acid by

titration.[5][13][20][22][23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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